N-methylaniline N-glucuronide
N-methylaniline N-glucuronide
Brand Name:
Vulcanchem
CAS No.:
121054-06-6
VCID:
VC0039954
InChI:
InChI=1S/C13H17NO7/c1-14(7-5-3-2-4-6-7)21-13-10(17)8(15)9(16)11(20-13)12(18)19/h2-6,8-11,13,15-17H,1H3,(H,18,19)/t8-,9-,10+,11-,13?/m0/s1
SMILES:
CN(C1=CC=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H17NO7
Molecular Weight:
299.28 g/mol
N-methylaniline N-glucuronide
CAS No.: 121054-06-6
Main Products
VCID: VC0039954
Molecular Formula: C13H17NO7
Molecular Weight: 299.28 g/mol
| CAS No. | 121054-06-6 |
|---|---|
| Product Name | N-methylaniline N-glucuronide |
| Molecular Formula | C13H17NO7 |
| Molecular Weight | 299.28 g/mol |
| IUPAC Name | (2S,3S,4S,5R)-3,4,5-trihydroxy-6-(N-methylanilino)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H17NO7/c1-14(7-5-3-2-4-6-7)21-13-10(17)8(15)9(16)11(20-13)12(18)19/h2-6,8-11,13,15-17H,1H3,(H,18,19)/t8-,9-,10+,11-,13?/m0/s1 |
| Standard InChIKey | VACCKVAFFPKLAN-NJMOVEGISA-N |
| Isomeric SMILES | CN(C1=CC=CC=C1)OC2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | CN(C1=CC=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CN(C1=CC=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | N-MAMGL N-methylaniline N-glucuronide |
| PubChem Compound | 129346 |
| Last Modified | Nov 11 2021 |
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